Cas no 1018976-92-5 ((2R)-3-(methylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: (2R)-3-(methylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 1018976-92-5
• MF: C₈H₁₃NO₄S
• MW: 219.25812125206
• CID: 6285598
• PubChem ID: 165940377
• Update Time: 2025-10-23

(2R)-3-(methylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8780944
• 1018976-92-5
• (2R)-3-(methylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C8H13NO4S/c1-3-4-13-8(12)9-6(5-14-2)7(10)11/h3,6H,1,4-5H2,2H3,(H,9,12)(H,10,11)/t6-/m0/s1
• InChI Key： ICGZWQIPGRKREH-LURJTMIESA-N
• SMILES： S(C)C[C@@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 219.05652907g/mol
• Monoisotopic Mass: 219.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Additional information on (2R)-3-(methylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Compound CAS No. 1018976-92-5: (2R)-3-(Methylsulfanyl)-2-{[(Prop-2-en-1-yloxy)carbonyl]amino}propanoic Acid

The compound with CAS No. 1018976-92-5, known as (2R)-3-(methylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid, is a structurally complex organic molecule with significant potential in various biochemical and pharmacological applications. This compound belongs to the class of amino acids, specifically a modified propanoic acid derivative, and exhibits unique stereochemistry due to the (R)-configuration at the second carbon atom. The presence of a methylsulfanyl group (-SCH3) and a propenoyloxy carbonyl group [(prop-2-en-1-yloxy)carbonyl] introduces additional functional diversity, making it a promising candidate for research in fields such as drug discovery, enzyme inhibition, and bioactive molecule synthesis.

Recent studies have highlighted the antimicrobial activity of this compound, particularly against gram-positive bacteria. Researchers have demonstrated that the methylsulfanyl group plays a critical role in enhancing the molecule's ability to disrupt bacterial cell membranes, leading to potential applications in antibiotic development. Furthermore, the propenoyloxy carbonyl group has been shown to exhibit neuroprotective effects, suggesting its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another area of interest is the compound's enzyme inhibitory properties. Preclinical studies have revealed that (2R)-3-(methylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid can inhibit key enzymes involved in inflammation and oxidative stress, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a therapeutic agent for inflammatory diseases like arthritis and cardiovascular disorders.

The stereochemistry of this compound is another critical factor contributing to its bioactivity. The (R)-configuration at the second carbon ensures proper molecular recognition and binding affinity with target proteins. This stereochemical specificity is crucial for optimizing pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are essential for drug development.

Recent advancements in synthetic chemistry have enabled the scalable production of this compound through enantioselective synthesis methods. These methods not only ensure high purity but also facilitate further modifications to enhance bioavailability and efficacy. For instance, researchers have explored the incorporation of this compound into lipid nanoparticles (LNPs), which significantly improve its delivery efficiency to target tissues.

In addition to its therapeutic potential, this compound has shown promise in agricultural applications. Studies have demonstrated its ability to act as a natural plant growth regulator, enhancing crop resilience against environmental stressors such as drought and salinity. This dual functionality underscores its versatility across multiple industries.

From a structural perspective, the molecule's functional groups are strategically positioned to maximize its reactivity and selectivity. The methylsulfanyl group contributes to sulfur-based interactions, while the propenoyloxy carbonyl group provides conjugation pathways for electronic communication within the molecule. These features make it an ideal substrate for further chemical modifications and derivatization.

Looking ahead, ongoing research is focused on elucidating the molecular mechanisms underlying this compound's bioactivity. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to study its interactions with target proteins at atomic resolution. Such insights will be instrumental in designing next-generation drugs with improved efficacy and reduced side effects.

In conclusion, CAS No. 1018976-92-5 represents a multifaceted compound with immense potential across various scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern medicine and biotechnology.